Cas no 82545-51-5 (3-Hydroxy-4,4-dimethyl-2-phenylpentanoic acid)

• Product Name: 3-Hydroxy-4,4-dimethyl-2-phenylpentanoic acid
• CAS No: 82545-51-5
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 5466430
• Update Time: 2025-06-10

3-Hydroxy-4,4-dimethyl-2-phenylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-4,4-dimethyl-2-phenylpentanoic acid
• Z2750455410

• Inchi： 1S/C13H18O3/c1-13(2,3)11(14)10(12(15)16)9-7-5-4-6-8-9/h4-8,10-11,14H,1-3H3,(H,15,16)
• InChI Key： YDLFOECLRCJUCM-UHFFFAOYSA-N
• SMILES： OC(C(C(=O)O)C1C=CC=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 222.125594432 g/mol
• Monoisotopic Mass: 222.125594432 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 222.28
• XLogP3: 2.5
• Topological Polar Surface Area: 57.5

Additional information on 3-Hydroxy-4,4-dimethyl-2-phenylpentanoic acid

Professional Introduction to 3-Hydroxy-4,4-dimethyl-2-phenylpentanoic Acid (CAS No. 82545-51-5)

3-Hydroxy-4,4-dimethyl-2-phenylpentanoic acid, identified by its Chemical Abstracts Service (CAS) number 82545-51-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural and functional properties. This compound, featuring a hydroxyl group and a phenyl substituent on a pentanoic acid backbone with two methyl groups at the fourth carbon, presents a versatile scaffold for synthetic applications and potential biological activities.

The molecular structure of 3-Hydroxy-4,4-dimethyl-2-phenylpentanoic acid consists of a five-carbon chain with a carboxylic acid functionality at one end, a hydroxyl group at the third carbon, and a phenyl ring attached to the second carbon. The presence of two methyl groups at the fourth carbon introduces steric hindrance, which can influence the compound's reactivity and interactions with biological targets. This structural motif makes it an intriguing candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in developing novel molecules with tailored physicochemical properties for therapeutic applications. The combination of a hydroxyl group and a phenyl ring in 3-Hydroxy-4,4-dimethyl-2-phenylpentanoic acid suggests potential roles as an intermediate in the synthesis of more complex pharmacophores. The hydroxyl group can participate in hydrogen bonding interactions, enhancing binding affinity to biological receptors, while the phenyl ring provides lipophilicity and electronic properties that can modulate drug-receptor interactions.

One of the most compelling aspects of 3-Hydroxy-4,4-dimethyl-2-phenylpentanoic acid is its potential as a building block for drug discovery. Researchers have been exploring its utility in designing molecules with anti-inflammatory, analgesic, and even anticancer properties. The structural features of this compound allow for modifications that can fine-tune its biological activity. For instance, introducing additional functional groups or altering the substitution pattern on the phenyl ring could lead to derivatives with enhanced efficacy or selectivity.

Recent studies have highlighted the importance of understanding the stereochemistry of chiral compounds in drug development. The presence of stereocenters in 3-Hydroxy-4,4-dimethyl-2-phenylpentanoic acid makes it a valuable candidate for studying enantioselective synthesis and pharmacological activity. Enantiomers of this compound may exhibit different biological responses, underscoring the need for precise stereochemical control during synthesis.

The synthesis of 3-Hydroxy-4,4-dimethyl-2-phenylpentanoic acid involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include Friedel-Crafts alkylation followed by hydroxylation and carboxylation steps. Advanced techniques such as catalytic hydrogenation and asymmetric synthesis have also been explored to improve the efficiency and selectivity of these processes.

In addition to its pharmaceutical potential, 3-Hydroxy-4,4-dimethyl-2-phenylpentanoic acid has shown promise in material science applications. Its unique structural features make it suitable for developing novel polymers, coatings, and specialty chemicals. The hydroxyl group can participate in esterification reactions, while the phenyl ring contributes to thermal stability and mechanical strength.

The chemical reactivity of 3-Hydroxy-4,4-dimethyl-2-phenylpentanoic acid allows it to undergo various transformations that can be exploited for synthetic purposes. For example, it can be converted into esters or amides through reaction with alcohols or amines, respectively. These derivatives may exhibit different solubility profiles or biological activities compared to the parent compound.

The pharmacokinetic properties of 3-Hydroxy-4,4-dimethyl-2-phenylpentanoic acid are also subjects of interest. Studies have begun to investigate how its molecular structure influences absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). Understanding these parameters is crucial for assessing its suitability as a lead compound for drug development.

Future research directions may focus on exploring the role of 3-Hydroxy-4,4-dimethyl-2-phenylpentanoic acid in modulating metabolic pathways or acting as a prodrug that releases active metabolites in vivo. Its ability to serve as a precursor for more complex molecules makes it an attractive candidate for combinatorial chemistry approaches aimed at discovering novel therapeutic agents.

In conclusion,3-Hydroxy-4,4-dimethyl-2-phenoenylpentanoic acid (CAS No. 82545-51-5) is a structurally interesting compound with diverse potential applications in pharmaceuticals and materials science. Its unique combination of functional groups offers opportunities for designing molecules with tailored biological activities. As research continues to uncover new synthetic methods and pharmacological insights, this compound is poised to play an important role in advancing chemical biology and drug discovery efforts worldwide.